Cas no 1869023-49-3 ((R)-2-(3-Bromophenyl)-2-azidoethanol)

• Product Name: (R)-2-(3-Bromophenyl)-2-azidoethanol
• CAS No: 1869023-49-3
• MF: C₈H₈BrN₃O
• MW: 242.072620391846
• CID: 5253514
• Update Time: 2025-06-10

(R)-2-(3-Bromophenyl)-2-azidoethanol Chemical and Physical Properties

Names and Identifiers

• (R)-2-(3-Bromophenyl)-2-azidoethanol
• (2R)-2-azido-2-(3-bromophenyl)ethan-1-ol
• J3.551.970J

• Inchi： 1S/C8H8BrN3O/c9-7-3-1-2-6(4-7)8(5-13)11-12-10/h1-4,8,13H,5H2/t8-/m0/s1
• InChI Key： INTSRMKJVXSTMC-QMMMGPOBSA-N
• SMILES： BrC1=CC=CC(=C1)[C@H](CO)N=[N+]=[N-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2.8
• Topological Polar Surface Area: 34.6

Additional information on (R)-2-(3-Bromophenyl)-2-azidoethanol

Introduction to (R)-2-(3-Bromophenyl)-2-azidoethanol (CAS No. 1869023-49-3)

(R)-2-(3-Bromophenyl)-2-azidoethanol (CAS No. 1869023-49-3) is a chiral organic compound that has garnered significant attention in the fields of synthetic chemistry, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes a bromophenyl group and an azide functional group attached to a chiral carbon center. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in various synthetic pathways.

The azide functional group in (R)-2-(3-Bromophenyl)-2-azidoethanol is particularly noteworthy due to its reactivity and versatility. Azides are widely used in click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a powerful tool for the formation of 1,2,3-triazoles. This reaction has found extensive applications in the synthesis of bioconjugates, polymers, and other functional materials. The presence of the bromophenyl group further enhances the synthetic utility of this compound by providing a handle for further functionalization through cross-coupling reactions.

In the context of medicinal chemistry, (R)-2-(3-Bromophenyl)-2-azidoethanol has been explored as a building block for the synthesis of potential drug candidates. The chiral nature of this compound allows for the preparation of enantiomerically pure derivatives, which is crucial for optimizing the pharmacological properties of drug molecules. Recent studies have demonstrated that compounds derived from this scaffold exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties.

One notable application of (R)-2-(3-Bromophenyl)-2-azidoethanol is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The azide group can be selectively reduced to an amine under mild conditions, which can then be conjugated with therapeutic agents to enhance their solubility, stability, and bioavailability. This approach has been successfully employed in the design of prodrugs for various diseases, including cancer and neurodegenerative disorders.

In materials science, (R)-2-(3-Bromophenyl)-2-azidoethanol has shown potential as a precursor for the synthesis of functional polymers and supramolecular assemblies. The azide group can participate in polymerization reactions to form azide-functionalized polymers, which can be further modified through post-polymerization reactions to introduce additional functionalities. These polymers have found applications in areas such as drug delivery systems, sensors, and coatings.

The synthesis of (R)-2-(3-Bromophenyl)-2-azidoethanol typically involves several steps, including the formation of the chiral center and the introduction of the azide and bromophenyl groups. One common approach is to start with an appropriate chiral alcohol or epoxide and perform selective transformations to introduce the desired functional groups. Recent advancements in asymmetric synthesis have enabled more efficient and scalable methods for producing this compound with high enantiomeric purity.

The physical properties of (R)-2-(3-Bromophenyl)-2-azidoethanol

Safety considerations are an important aspect when handling (R)-2-(3-Bromophenyl)-2-azidoethanol. While it is not classified as a hazardous material under current regulations, it is recommended to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and experiments should be conducted in a well-ventilated area or fume hood.

In conclusion, (R)-2-(3-Bromophenyl)-2-azidoethanol (CAS No. 1869023-49-3) is a versatile chiral compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an attractive building block for synthetic chemistry, medicinal chemistry, and materials science applications. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in modern chemical research.